Cas no 2034521-30-5 (N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzamide)
N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzamide Chemical and Physical Properties
Names and Identifiers
-
- N-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl)methyl)benzamide
- N-[[2-(1-methylpyrazol-4-yl)pyridin-4-yl]methyl]benzamide
- N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzamide
-
- Inchi: 1S/C17H16N4O/c1-21-12-15(11-20-21)16-9-13(7-8-18-16)10-19-17(22)14-5-3-2-4-6-14/h2-9,11-12H,10H2,1H3,(H,19,22)
- InChI Key: MDLWFYKCXBMNQJ-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)NCC1C=CN=C(C=1)C1C=NN(C)C=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 370
- XLogP3: 1.6
- Topological Polar Surface Area: 59.8
N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6561-5752-2μmol |
N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzamide |
2034521-30-5 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6561-5752-5μmol |
N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzamide |
2034521-30-5 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6561-5752-10μmol |
N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzamide |
2034521-30-5 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6561-5752-20μmol |
N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzamide |
2034521-30-5 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6561-5752-1mg |
N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzamide |
2034521-30-5 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6561-5752-2mg |
N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzamide |
2034521-30-5 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6561-5752-3mg |
N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzamide |
2034521-30-5 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6561-5752-4mg |
N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzamide |
2034521-30-5 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6561-5752-5mg |
N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzamide |
2034521-30-5 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6561-5752-10mg |
N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzamide |
2034521-30-5 | 10mg |
$79.0 | 2023-09-08 |
N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzamide Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzamide
Introduction to N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzamide (CAS No. 2034521-30-5)
N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2034521-30-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this compound, particularly its pyrazole and pyridine moieties, contribute to its potential as a lead compound for the development of novel therapeutic agents.
The< strong>N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzamide molecule incorporates a benzamide functional group, which is well-documented for its role in various pharmacological applications. The presence of the 1-methyl-substituted pyrazole ring enhances the compound's binding affinity to biological targets, making it an attractive candidate for further investigation. Recent studies have highlighted the importance of such structural motifs in designing molecules with improved pharmacokinetic properties and reduced toxicity.
In the realm of drug discovery, the< strong>pyridine moiety in N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzamide plays a crucial role in modulating the compound's interactions with biological receptors. The pyridine ring is known for its ability to form hydrogen bonds and hydrophobic interactions, which are essential for achieving high binding affinity. This feature has been leveraged in the design of numerous drugs that target various diseases, including cancer and inflammatory disorders.
One of the most compelling aspects of N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzamide is its potential application in oncology research. The compound's structure suggests that it may interfere with key signaling pathways involved in cancer cell proliferation and survival. Preliminary studies have shown that derivatives of this molecule exhibit inhibitory effects on enzymes such as kinases, which are often overexpressed in tumor cells. These findings align with the growing interest in developing targeted therapies that specifically inhibit aberrant signaling pathways.
The benzamide moiety in N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzamide also contributes to its therapeutic potential. Benzamides are known for their ability to modulate inflammatory responses and have been used in the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease. The incorporation of a benzamide group into this molecule may enhance its efficacy in modulating immune responses, making it a promising candidate for therapeutic applications.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can identify potential binding interactions between N-{[2-(1-methyl-1H-pyrazol-4-yll)pyridinr 4 -yl]methyl}benzamide and biological targets. These computational approaches have been instrumental in optimizing the structure of this compound to improve its pharmacological properties.
The synthesis of N-{[2-(1-methyl-rH-pyrazol 4 -yl)pyridin 4 -yl]methyl}benzamide presents unique challenges due to its complex structural features. However, recent developments in synthetic methodologies have made it possible to produce this compound with high purity and yield. Techniques such as multi-step organic synthesis and catalytic transformations have been employed to construct the desired molecular framework efficiently.
In conclusion, N-{[2-(1-methyr 1H-pyrarol 4 -yl)pyridin 4 -yl]methyl}benzamide (CAS No. 203452r -30-r5) is a fascinating chemical entity with significant therapeutic potential. Its unique structural features, including the pyrazole, pyridine, and benzamide moieties, make it an attractive candidate for further research in drug discovery. As our understanding of biological mechanisms continues to evolve, compounds like N-{[2-(r-methyr rH-pyraror 4 -yr)rpyrrdinr 4 -yr]mrrrll benrrnamide will play an increasingly important role in developing novel therapeutic strategies.
2034521-30-5 (N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)